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Compound of Interest

Compound Name: Acid Violet 17

Cat. No.: B1450915

Introduction

Acid Violet 17 (C.1. 42650) is a potent anionic dye employed in forensic science for the
chemical enhancement of shoeprint impressions, particularly those contaminated with blood.[1]
This dye functions as a protein stain, binding to the proteinaceous components of blood to
produce a vivid purple coloration, thereby revealing latent or faint impressions.[1][2] Its
application is effective on a variety of surfaces, including non-porous, semi-porous, and porous
substrates.[3] However, on porous surfaces, there is a potential for background staining which
may reduce the contrast of the developed print.[3]

Principle of Operation

The primary mechanism of Acid Violet 17 involves the electrostatic interaction between the
negatively charged sulfonate groups of the dye molecule and the positively charged amino
groups of proteins present in blood, such as albumin and hemoglobin. This interaction,
occurring under acidic conditions, results in the formation of a stable, colored complex,
rendering the shoeprint visible.[4] Prior to staining, the impression must be "fixed" to prevent
the loss of detail during the application of the aqueous staining solution.[2] This is typically
achieved using a solution of 5-sulfosalicylic acid, which denatures and precipitates the blood
proteins, immobilizing them on the substrate.[4]

Application Suitability
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Acid Violet 17 is a versatile reagent suitable for a range of surfaces encountered at crime
scenes. While it can be used on porous surfaces, it is often recommended to test a small,
inconspicuous area first to assess the degree of background staining.[2] It is particularly
effective on non-porous surfaces where bloody impressions may be present.[4][5]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the application of Acid Violet
17 in shoeprint analysis, compiled from various sources.
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Parameter

Value

Reference

Fixative Solution

5-Sulfosalicylic Acid

Concentration

2% wi/v in distilled water (20-23
giL)

[2][6]

Fixation Time

Minimum of 5 minutes

[1](6]

Staining Solution

Acid Violet 17 Dye
Concentration

1 g in a mixture of 50 mL
acetic acid, 250 mL ethanol,
and 700 mL distilled water

[7]

Staining Time

1-3 minutes (immersion or

application)

[3]

De-staining/Rinsing Solution

Composition

A mixture of acetic acid,

ethanol, and distilled water

[7]

Rinsing Method

Spraying or immersion

[8]

Fluorescence Examination

Excitation Wavelength

490 - 575 nm (green light)

[3]19]

Observation Filter

Red goggles/filter

[9]

Lifting

Lifting Material

White gelatin lifter

[3]

Lifting Time

Approximately 15 minutes

[3]

Experimental Protocols

1. Preparation of Reagents

o Fixative Solution (2% 5-Sulfosalicylic Acid):

o Weigh 20-23 grams of 5-sulfosalicylic acid dihydrate.
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o Dissolve the solid in 1 liter of distilled water.
o Stir until the solution is clear.

o Store in a clearly labeled container.

e Acid Violet 17 Staining Solution:
o In a chemical fume hood, measure 50 mL of glacial acetic acid and 250 mL of ethanol.
o Combine the acetic acid and ethanol in a 1-liter beaker.
o Add 700 mL of distilled water to the beaker and mix.
o Weigh 1 gram of Acid Violet 17 powder and add it to the solvent mixture.
o Stir the solution for at least 30 minutes until the dye is completely dissolved.[7]
o Store in a clearly labeled, light-blocking container.
e De-staining Solution:

o Prepare a mixture of acetic acid, ethanol, and distilled water in proportions similar to the
staining solution, omitting the dye.

2. Shoeprint Enhancement Protocol
 Fixation:

o Carefully apply the 2% 5-sulfosalicylic acid fixative solution to the area of the suspected
shoeprint. This can be done by spraying, pouring, or immersing the item.

o Allow the fixative to remain in contact with the impression for a minimum of 5 minutes to
ensure complete protein fixation.[1][6]

e Staining:

o Apply the Acid Violet 17 staining solution to the fixed impression using a wash bottle,
spray bottle, or by immersing the object in a tray containing the solution.[3][9]
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o Allow the staining solution to react with the impression for 1 to 3 minutes.[3]
e Rinsing/De-staining:

o Gently rinse the stained area with the de-staining solution or water to remove excess dye
from the background.[8][9]

o Care should be taken to avoid dislodging the developed impression.
e Drying:

o Allow the item to air dry completely in a secure, well-ventilated area.
o Documentation:

o Photograph the developed shoeprint using a high-resolution camera with appropriate
lighting and a scale. 1:1 photography is recommended.[9]

e Lifting (Optional):

o

For enhanced contrast or on dark surfaces, the stained impression can be lifted.

o Place a white gelatin lifter over the completely dry impression, being careful to avoid air
bubbles.[3]

o Leave the lifter in place for approximately 15 minutes.[3]

o Carefully peel the lifter from the surface. The developed print will be transferred to the
lifter.

o Photograph the lifted impression promptly as the dye may diffuse over time, blurring the
detail.[3]

o Fluorescence Examination (Optional):

o The stained impression (on the original surface or the gelatin lifter) can be examined for
fluorescence.
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o llluminate the impression with a forensic light source in the wavelength range of 490-575
nm.[9]

o View the impression through red-colored goggles or a red camera filter to observe any
fluorescence.[9]

Safety Precautions

Always work in a well-ventilated area or under a fume hood, especially when preparing and
using solutions containing acetic acid and ethanol.[10]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[10][11]

e Acid Violet 17 is a dye and will stain skin and clothing.[3]

o Refer to the Safety Data Sheet (SDS) for Acid Violet 17 and 5-sulfosalicylic acid for detailed
hazard information and handling procedures.[10][11][12][13]

Dispose of all chemical waste in accordance with local regulations.[11][12]

Visualizations
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(Start: Suspected Shoeprint in BIood)

1. Fixation
(2% 5-Sulfosalicylic Acid, >=5 min)

2. Staining
(Acid Violet 17 Solution, 1-3 min)

3. Rinsing/De-staining
(Water or Acetic Acid/Ethanol/Water)

4. Air Dry

5. Photography
(2:1 with scale)

6. Lifting (Optional) 7. Fluorescence Examination (Optional)
(White Gelatin Lifter, ~15 min) (Ex: 490-575nm, View: Red Filter)

T : ' End: Enhanced Shoeprint Evidence)

If no further steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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